5-chloro-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-2-methoxybenzamide

• IUPAC Name: 5-chloro-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-2-methoxybenzamide
• InChI: InChI=1S/C21H14Cl2N2O3/c1-27-18-8-6-12(22)10-15(18)20(26)24-13-7-9-19-17(11-13)25-21(28-19)14-4-2-3-5-16(14)23/h2-11H,1H3,(H,24,26)
• InChI Key: HPABGDAQHZOPRP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC=CC=C4Cl
• Molecular Formula: C21H14Cl2N2O3
• Molecular Weight: 413.2 g/mol

Description

5-chloro-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-2-methoxybenzamide is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-chloro-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-2-methoxybenzamide varies depending on the application. In medicine, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In agriculture, it inhibits plant growth by interfering with the biosynthesis of gibberellins, a plant hormone that regulates growth and development.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-chloro-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-2-methoxybenzamide also vary depending on the application. In medicine, it has been shown to induce cell cycle arrest and inhibit angiogenesis. In agriculture, it inhibits root growth and reduces plant height.

Advantages and Limitations for Lab Experiments

One advantage of using 5-chloro-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-2-methoxybenzamide in lab experiments is its broad range of applications. However, one limitation is the potential toxicity of the compound, which requires caution when handling and disposing of it.

Future Directions

There are several future directions for the study of 5-chloro-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-2-methoxybenzamide. In medicine, further studies could focus on its potential as a treatment for other types of cancer and its mechanism of action in inhibiting angiogenesis. In agriculture, research could focus on developing a more selective herbicide that targets specific plant species. In material science, the synthesis of new fluorescent dyes using this compound could be explored.
In conclusion, 5-chloro-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-2-methoxybenzamide is a versatile compound with a broad range of potential applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions provide a comprehensive overview of its potential for further study and development.

Synthesis Methods

The synthesis of 5-chloro-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-2-methoxybenzamide involves the reaction of 2-chloroaniline, salicylic acid, and 2-chlorobenzoyl chloride in the presence of a base such as triethylamine. The product is then purified using column chromatography to obtain a pure form of the compound.

Scientific Research Applications

5-chloro-N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-2-methoxybenzamide has been studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, this compound has been shown to have anticancer, antifungal, and antibacterial properties. In agriculture, it has been studied for its ability to inhibit plant growth and as a potential herbicide. In material science, it has been used as a precursor for the synthesis of fluorescent dyes.